5-(4-Bromophenyl)-5-oxo-2-(phenylsulfonyl)pentanamide

• IUPAC Name: 2-(benzenesulfonyl)-5-(4-bromophenyl)-5-oxopentanamide
• InChI: InChI=1S/C17H16BrNO4S/c18-13-8-6-12(7-9-13)15(20)10-11-16(17(19)21)24(22,23)14-4-2-1-3-5-14/h1-9,16H,10-11H2,(H2,19,21)
• InChI Key: OODMAZKUKVWGSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C(CCC(=O)C2=CC=C(C=C2)Br)C(=O)N
• Molecular Formula: C17H16BrNO4S
• Molecular Weight: 410.3 g/mol

Description

The compound “5-(4-Bromophenyl)-5-oxo-2-(phenylsulfonyl)pentanamide” is an organic compound containing a pentanamide backbone with a phenylsulfonyl group at the 2-position and a bromophenyl group at the 5-position. The presence of the amide group (-CONH2) suggests that it might exhibit typical amide reactivity, such as participating in condensation reactions or hydrolysis under acidic or basic conditions.

Synthesis Analysis

The synthesis of this compound would likely involve the reaction of an appropriate amine with a carboxylic acid or its derivative to form the amide bond. The bromophenyl and phenylsulfonyl groups could be introduced via electrophilic aromatic substitution or other suitable methods.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an amide group, a bromophenyl group, and a phenylsulfonyl group attached to a five-carbon chain. The presence of these functional groups would likely influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

As an amide, this compound could participate in various chemical reactions. For example, it could undergo hydrolysis in the presence of an acid or base to yield a carboxylic acid and an amine. The bromine atom on the bromophenyl group could be replaced by other groups in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group could enhance its solubility in polar solvents. The bromophenyl group could potentially increase the compound’s molecular weight and influence its reactivity.

Mechanism of Action

Without specific context, it’s challenging to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used as a building block in the synthesis of more complex molecules, or it could be studied for potential biological activity.